Cas no 118718-59-5 (1-(4-Methoxyphenyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 1-(4-Methoxyphenyl)-1H-pyrazole-4-carbonitrile
• CAS No: 118718-59-5
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• CID: 95210
• PubChem ID: 53302117
• Update Time: 2025-10-05

1-(4-Methoxyphenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxyphenyl)-1H-pyrazole-4-carbonitrile
• 1-(4-methoxyphenyl)pyrazole-4-carbonitrile
• SCHEMBL11901011
• 118718-59-5
• FT-0712520
• DTXSID50693305
• ZZVNAHFXNNKSOO-UHFFFAOYSA-N
• AKOS015899595

• Inchi： 1S/C11H9N3O/c1-15-11-4-2-10(3-5-11)14-8-9(6-12)7-13-14/h2-5,7-8H,1H3
• InChI Key： ZZVNAHFXNNKSOO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C=C(C#N)C=N1

Computed Properties

• Exact Mass: 199.074561919g/mol
• Monoisotopic Mass: 199.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 138-141 ºC (ethanol water )
• Solubility: Very slightly soluble (0.68 g/l) (25 º C),